2-(4-Fluorophenyl)glutaronitrile

• Molecular Formula: C11H9FN2
• Molecular Weight: 188.20 g/mol
• IUPAC Name: 2-(4-fluorophenyl)pentanedinitrile
• InChI: InChI=1S/C11H9FN2/c12-11-5-3-9(4-6-11)10(8-14)2-1-7-13/h3-6,10H,1-2H2
• InChI Key: IZWACIYEUVQLSK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(CCC#N)C#N)F

Description

2-(4-Fluorophenyl)glutaronitrile is a useful research compound. Its molecular formula is C11H9FN2 and its molecular weight is 188.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Twenty-five g of 4-fluorobenzylcyanide is mixed with approximately 3.5 ml of freshly distilled acrylonitrile in a suitable reaction vessel. To this stirred mixture is added dropwise a solution of 80 mg of sodium methoxide in 1 ml of methanol. When about half of the sodium methoxide is added, there is an exothermic reaction. After all the sodium methoxide is added, the mixture is kept on a steam-bath for 2 hours and is then dissolved in toluene and washed with water. The toluene is removed by evaporation and the residue is separated into its components by fractional distillation to give 18 g of 4-fluorobenzylcyanide, and 2 g of 2-(4-fluorophenyl)glutaronitrile, bp 118°-122° C. at 0.03 mm.